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Compound of Interest

Compound Name: Dimethyl chlorophosphate

Cat. No.: B043699

An In-depth Technical Guide to the Safe Laboratory Use of Dimethyl Chlorophosphate

Overview and Core Hazards

Dimethyl chlorophosphate (CAS No. 813-77-4), also known as dimethyl
phosphorochloridate, is a highly toxic and corrosive organophosphorus compound.[1][2] It is
primarily utilized in organic synthesis, for instance, in the preparation of phosphate esters. Due
to its acute toxicity via oral, dermal, and inhalation routes, and its corrosive nature, stringent
safety protocols are imperative for its handling in any laboratory setting.[1] This compound is
classified as a cholinesterase inhibitor, and exposure can lead to severe systemic effects,
including headache, dizziness, muscle spasms, respiratory depression, and potentially coma or
death.[3][4][5] Furthermore, it reacts with water, liberating toxic gas, and is corrosive to metals.

[11[2]

Hazard Statements:

» Fatal if swallowed, in contact with skin, or if inhaled.
o Causes severe skin burns and eye damage.[2]

e May be corrosive to metals.[2]

Toxicological and Physical Properties
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Understanding the toxicological and physical characteristics of dimethyl chlorophosphate is
fundamental to its safe handling. The available data is summarized below.

Table 1: GHS Hazard Classification for Dimethyl

Chlorophosphate
Hazard Class Category
Acute Toxicity, Oral Category 1/2
Acute Toxicity, Dermal Category 1/2
Acute Toxicity, Inhalation Category 2
Skin Corrosion / Irritation Category 1B
Serious Eye Damage / Irritation Category 1
Source:[1]

Table 2: Physical and Chemical Properties of Dimethyl
Chlorophosphate

Property Value

Molecular Formula C2HeCIOsP

Molecular Weight 144.49 g/mol

Appearance Colorless to almost colorless clear liquid
Boiling Point 80 °C @ 25 mmHg

Flash Point 113 °C (235.4 °F) - closed cup

Specific Gravity 1.34

Refractive Index 141

Source:[2]

Note on Analog Compound Toxicity: While specific LDso data for dimethyl chlorophosphate is
not readily available in the provided results, the related compound diethyl chlorophosphate
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exhibits extremely high toxicity (Oral LDso (rat): 11 mg/kg; Dermal LDso (rabbit): 8 pL/kg).[6]
This suggests that dimethyl chlorophosphate should be handled as a substance with

similarly high acute toxicity.

Safe Handling and Storage

Adherence to strict handling and storage protocols is critical to prevent exposure and

accidents.

Handling:

Ventilation: Always handle dimethyl chlorophosphate inside a certified chemical fume hood
to control airborne levels.[7][8]

Avoid Contact: Prevent any contact with eyes, skin, or clothing.[1][7] Do not breathe vapors
or mists.[7]

Inert Atmosphere: Handle and store under an inert gas like nitrogen, as the compound is
moisture-sensitive.[8][9]

Hygiene: Wash hands and face thoroughly after handling.[7][10] Do not eat, drink, or smoke
in the work area.[5] Contaminated clothing must be removed immediately and washed
before reuse.[7] Discard contaminated shoes.[7]

Storage:

Container: Keep containers tightly closed in a dry, cool, and well-ventilated area.[1][7] Store
in the original, corrosion-resistant container.[2][8]

Temperature: Store in a freezer (below 0°C) to maintain stability.[2][8]

Incompatibilities: Store away from incompatible materials such as water, moisture, strong
bases, acids, and oxidizing agents.[1][5]

Security: Store in a locked-up area accessible only to qualified and authorized personnel.[8]
[10]
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Personal Protective Equipment (PPE)

Comprehensive personal protective equipment is mandatory when handling dimethyl
chlorophosphate.

o Eye/Face Protection: Wear chemical safety goggles and a face shield.[7][8] Ensure an
eyewash station is immediately accessible.[5][11]

o Skin Protection: Wear appropriate chemical-resistant gloves and protective clothing to
prevent any possibility of skin exposure.[5][7] Flame-retardant and antistatic protective
clothing is recommended.[10] An emergency shower must be available.[5]

» Respiratory Protection: If engineering controls are insufficient or during emergency
situations, use a NIOSH/MSHA-approved full-face respirator with appropriate cartridges
(e.g., organic vapor filter).[1][7][11] A respiratory protection program compliant with OSHA 29
CFR 1910.134 must be followed.[7]

Emergency Procedures

Immediate and correct response to emergencies such as spills or exposures is crucial.

First Aid Measures

General Advice: Seek immediate medical attention in case of any exposure.[7] Show the safety
data sheet to the medical personnel.

 Inhalation: Move the victim to fresh air immediately.[7] If breathing has stopped, provide
artificial respiration (do not use mouth-to-mouth).[7][12] If breathing is difficult, administer
oxygen.[7]

» Skin Contact: Immediately remove all contaminated clothing.[8] Flush the skin with large
amounts of soap and water for at least 15-30 minutes.[5][7]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15-30 minutes,
occasionally lifting the upper and lower eyelids.[5][7] Remove contact lenses if present and
easy to do.[8]
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« Ingestion: If the victim is conscious and alert, rinse their mouth and give 2-4 cupfuls of milk
or water.[7] Do NOT induce vomiting.[8]

Spill Response Protocol

The response to a spill depends on its scale. For any major spill, or if you are uncertain,
evacuate the area and call for emergency response personnel immediately.[13][14]

Experimental Protocol: Minor Spill Cleanup

This protocol applies to small, incidental spills that can be safely managed by trained laboratory
personnel.

o Alert Personnel: Immediately alert others in the vicinity.[13]

o Don PPE: Put on the full personal protective equipment detailed in Section 4.0 (respirator,
chemical-resistant gloves, splash goggles, face shield, lab coat/apron).[13]

» Contain Spill: Confine the spill to a small area. Create a dike around the spill's edges using
an inert, non-combustible absorbent material like dry sand, earth, or vermiculite.[5][15][16]
Do not use combustible materials like paper towels.[15]

o Absorb Spill: Gently cover and absorb the spill with the absorbent material, working from the
outside in.[16]

» Neutralization (Use with caution): For spills of corrosive materials, neutralization can be
attempted. Acids can be neutralized with soda ash or sodium bicarbonate.[4][16] Use pH
paper to confirm neutralization. This process can generate heat and splashing; proceed with
caution.

o Collect Residue: Carefully scoop the absorbed material into a labeled, leak-proof container
for hazardous waste.[5][16]

o Decontaminate Area: Wash the spill area with soap and water.[5] Collect the rinse water for
hazardous waste disposal if the chemical is highly toxic.[13]

o Ventilate: Ensure the area is well-ventilated after cleanup is complete.[5]
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» Dispose of Waste: Dispose of the sealed container and any contaminated PPE as hazardous

waste according to local, state, and federal regulations.[5][8]

» Restock: Replace all used items in the spill kit.[13]

Logical Workflow for Spill Response

The following diagram illustrates the decision-making process and necessary actions when a

dimethyl chlorophosphate spill occurs.
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Caption: Workflow for dimethyl chlorophosphate spill response.
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Waste Disposal
All waste containing dimethyl chlorophosphate, including cleanup materials and
contaminated PPE, must be treated as hazardous waste.[5]

o Collection: Store waste in clearly labeled, tightly sealed, and appropriate containers.

e Regulations: Chemical waste generators must consult local, regional, and national
hazardous waste regulations to ensure complete and accurate classification and disposal.[1]
[11] Do not empty into drains.[1]

o Professional Disposal: Arrange for disposal through a licensed hazardous waste disposal
company.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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